4-tert-butyl-N-[[5-[2-oxo-2-(propylamino)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide

• IUPAC Name: 4-tert-butyl-N-[[5-[2-oxo-2-(propylamino)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C19H26N4O3S/c1-5-10-20-15(24)12-27-18-23-22-16(26-18)11-21-17(25)13-6-8-14(9-7-13)19(2,3)4/h6-9H,5,10-12H2,1-4H3,(H,20,24)(H,21,25)
• InChI Key: GNSGKSHXAJGIOW-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CSC1=NN=C(O1)CNC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C19H26N4O3S
• Molecular Weight: 390.5 g/mol
• CAS No.: 872613-70-2

Description

4-tert-butyl-N-[[5-[2-oxo-2-(propylamino)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide is a useful research compound. Its molecular formula is C19H26N4O3S and its molecular weight is 390.5. The purity is usually 95%.
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Scientific Research Applications

Biological Activities and Applications

Antimicrobial and Antioxidant Properties : Compounds containing the 1,3,4-oxadiazole moiety, such as derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones, have shown significant antibacterial and antioxidant activities. These compounds were synthesized, characterized, and their structures confirmed by spectral studies and X-ray diffraction. Their biological activities were evaluated in vitro, showing potential against Staphylococcus aureus, with some derivatives displaying potent antioxidant activity (Subbulakshmi N. Karanth et al., 2019).

Anticancer Activity : Another study on N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated moderate to excellent anticancer activity against several cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). These findings highlight the therapeutic potential of 1,3,4-oxadiazole derivatives in cancer treatment (B. Ravinaik et al., 2021).

Corrosion Inhibition : The 1,3,4-oxadiazole derivatives have also found applications in material science, particularly in corrosion inhibition. A study on the effect of substitution and temperature on the corrosion inhibition properties of benzimidazole bearing 1,3,4-oxadiazoles for mild steel in sulfuric acid showed that these compounds can form protective layers on mild steel surfaces, indicating their potential as corrosion inhibitors (P. Ammal et al., 2018).